4-Chloro-3-nitro-1H-pyrazole

• IUPAC Name: 4-chloro-5-nitro-1H-pyrazole
• InChI: InChI=1S/C3H2ClN3O2/c4-2-1-5-6-3(2)7(8)9/h1H,(H,5,6)
• InChI Key: KXSYKRYVQOBQJM-UHFFFAOYSA-N
• Canonical SMILES: C1=NNC(=C1Cl)[N+](=O)[O-]
• Molecular Formula: C3H2ClN3O2
• DSSTOX Substance ID: DTXSID40343488
• Molecular Weight: 147.52 g/mol
• CAS RN: 400752-98-9

Description

4-Chloro-3-nitro-1H-pyrazole is a derivative of pyrazole, a class of N-heterocyclic compounds. Pyrazoles are characterized by a five-membered ring with two adjacent nitrogen atoms and three carbon atoms. They can act as weak bases or acids, with their strength highly dependent on the nature of their substituent groups. Pyrazole derivatives have been found to be influential in various fields such as biological, physical-chemical, material science, and industrial fields due to their proven applicability and versatility as synthetic intermediates.

Synthesis Analysis

Pyrazole derivatives can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with carbonyl system. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. Another method involves one-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride to form pyrazoline intermediates, which can then be oxidized to yield a variety of pyrazoles.

Molecular Structure Analysis

The molecular structure of 4-Chloro-3-nitro-1H-pyrazole is similar to that of 4-nitro-1H-pyrazole, with a chlorine atom replacing one of the hydrogen atoms. The structure consists of a five-membered ring with two nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

Pyrazole derivatives participate in a variety of chemical reactions. For instance, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. Another example is a Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones, which yields a broad range of pyrazole derivatives.

Scientific Research Applications

Medicinal Chemistry

4-Chloro-3-nitro-1H-pyrazole: has significant implications in medicinal chemistry. . .

Drug Discovery

In drug discovery, pyrazole derivatives, including 4-Chloro-3-nitro-1H-pyrazole , are frequently employed as scaffolds in the synthesis of bioactive chemicals. . .

Agrochemistry

The pyrazole nucleus, to which 4-Chloro-3-nitro-1H-pyrazole belongs, finds applications in agrochemistry. .

Coordination Chemistry

4-Chloro-3-nitro-1H-pyrazole: can be utilized in coordination chemistry to synthesize ligands for metal complexes. .

Organometallic Chemistry

In organometallic chemistry, pyrazole derivatives are used to create complexes with metals that are essential for catalysis and the synthesis of other organometallic compounds. .

Green Synthesis

The principles of green chemistry align well with the synthesis of 4-Chloro-3-nitro-1H-pyrazole derivatives. .

Safety and Hazards

While specific safety and hazard information for 4-Chloro-3-nitro-1H-pyrazole is not available, a related compound, 4-Chloro-1H-pyrazole, has been classified as Acute Tox. 4 Oral, Eye Irrit. 2, and Skin Sens. 1. It is recommended to avoid inhalation, contact with skin, and contact with eyes.

Future Directions

Pyrazole-containing compounds, including 4-Chloro-3-nitro-1H-pyrazole, continue to be a focus of research due to their proven applicability and versatility as synthetic intermediates. Future research may focus on developing new synthesis methods, exploring new applications, and improving the properties of these compounds.

Mechanism of Action

Target of Action

Pyrazole derivatives are known to interact with a wide range of biological targets, including various enzymes and receptors . The specific targets would depend on the exact structure and functional groups present in the compound.

Mode of Action

Generally, pyrazole derivatives interact with their targets through various types of chemical interactions, such as hydrogen bonding, hydrophobic interactions, and electrostatic interactions . The nitro and chloro groups in 4-Chloro-3-nitro-1H-pyrazole could potentially participate in these interactions, influencing the compound’s binding affinity and selectivity for its targets.

Biochemical Pathways

Pyrazole derivatives are known to influence a variety of biochemical pathways, depending on their specific targets . The downstream effects would depend on the nature of these targets and the specific changes induced by the compound’s interaction with them.

Pharmacokinetics

The compound’s molecular weight (14752 g/mol) and its polar functional groups (nitro and chloro) could influence its ADME properties . These factors could affect the compound’s solubility, permeability, and stability, thereby influencing its bioavailability.

Result of Action

Based on the known activities of other pyrazole derivatives, it could potentially induce a variety of effects, depending on its specific targets and the nature of its interactions with them .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 4-Chloro-3-nitro-1H-pyrazole. For instance, factors such as pH, temperature, and the presence of other molecules could affect the compound’s stability and its interactions with its targets . Moreover, the compound should be handled with care to avoid contact with skin and eyes, and inhalation of dust should be avoided .